Cas no 2244087-96-3 (Benzenamine, 3-(dimethoxymethyl)-2-fluoro-)

• Product Name: Benzenamine, 3-(dimethoxymethyl)-2-fluoro-
• CAS No: 2244087-96-3
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 5164821
• Update Time: 2025-10-29

Benzenamine, 3-(dimethoxymethyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(dimethoxymethyl)-2-fluoro-

• Inchi： 1S/C9H12FNO2/c1-12-9(13-2)6-4-3-5-7(11)8(6)10/h3-5,9H,11H2,1-2H3
• InChI Key： MLVRYPIHSIWVLI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(C(OC)OC)=C1F

Additional information on Benzenamine, 3-(dimethoxymethyl)-2-fluoro-

Benzenamine, 3-(dimethoxymethyl)-2-fluoro- (CAS No. 2244087-96-3)

Benzenamine, 3-(dimethoxymethyl)-2-fluoro- (CAS No. 2244087-96-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of aromatic amines, characterized by the presence of an amino group (-NH₂) attached to a benzene ring. The substituents on the benzene ring—specifically, the dimethoxymethyl group at position 3 and the fluorine atom at position 2—confer distinct chemical properties and reactivity patterns.

The synthesis of Benzenamine, 3-(dimethoxymethyl)-2-fluoro- involves multi-step organic reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Recent studies have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in constructing the dimethoxymethyl group. These advancements have not only improved the synthesis efficiency but also opened new avenues for functionalizing aromatic amines with complex substituents.

One of the most promising applications of Benzenamine, 3-(dimethoxymethyl)-2-fluoro- lies in its potential as a precursor for advanced materials. Researchers have demonstrated that this compound can serve as a building block for synthesizing polymeric materials with tailored electronic properties. For instance, its ability to undergo polymerization under mild conditions makes it a valuable component in the development of conductive polymers for use in flexible electronics and energy storage devices.

In addition to its role in materials science, Benzenamine, 3-(dimethoxymethyl)-2-fluoro- has shown potential in pharmaceutical research. The fluorine substituent at position 2 enhances the compound's lipophilicity, which is a desirable property for drug candidates targeting specific biological pathways. Recent studies have explored its use as a scaffold for designing inhibitors of enzyme systems implicated in neurodegenerative diseases. The dimethoxymethyl group further contributes to the compound's stability and bioavailability, making it an attractive candidate for preclinical testing.

The chemical stability and reactivity of Benzenamine, 3-(dimethoxymethyl)-2-fluoro- have also been extensively studied under various environmental conditions. Researchers have found that this compound exhibits remarkable resistance to oxidative degradation, which is crucial for its application in outdoor materials exposed to harsh weather conditions. Furthermore, its ability to undergo selective substitution reactions has been leveraged in developing novel synthetic routes for complex organic molecules.

From an environmental standpoint, understanding the fate and transport of Benzenamine, 3-(dimethoxymethyl)-2-fluoro- in natural systems is essential for assessing its potential impact on ecosystems. Recent eco-toxicological studies have indicated that this compound biodegrades efficiently under aerobic conditions, minimizing its persistence in aquatic environments. This finding aligns with growing efforts to design sustainable chemical products that minimize environmental footprint.

In conclusion, Benzenamine, 3-(dimethoxymethyl)-2-fluoro- (CAS No. 2244087-96-3) stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance in advancing modern chemistry.